Cas no 1805653-45-5 (3-Chloro-4-fluoro-5-(fluoromethyl)toluene)

• Product Name: 3-Chloro-4-fluoro-5-(fluoromethyl)toluene
• CAS No: 1805653-45-5
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 5001746
• Update Time: 2025-06-14

3-Chloro-4-fluoro-5-(fluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-(fluoromethyl)toluene

• Inchi： 1S/C8H7ClF2/c1-5-2-6(4-10)8(11)7(9)3-5/h2-3H,4H2,1H3
• InChI Key： PZAVBYPMYDOFLY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(CF)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-4-fluoro-5-(fluoromethyl)toluene

Recent Advances in the Application of 3-Chloro-4-fluoro-5-(fluoromethyl)toluene (CAS: 1805653-45-5) in Chemical and Pharmaceutical Research

3-Chloro-4-fluoro-5-(fluoromethyl)toluene (CAS: 1805653-45-5) is a fluorinated aromatic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its chloro, fluoro, and fluoromethyl substituents on a toluene backbone, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in various synthetic pathways, highlighting its role in enhancing the bioactivity and metabolic stability of target compounds.

One of the key areas of research involving 3-Chloro-4-fluoro-5-(fluoromethyl)toluene is its application in the synthesis of novel agrochemicals. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its effectiveness as a precursor in the development of next-generation herbicides. The study revealed that derivatives of this compound exhibited superior herbicidal activity against a broad spectrum of weeds while maintaining low toxicity to non-target organisms. The incorporation of the fluoromethyl group was particularly noted for its ability to improve the compound's penetration through plant cell walls, thereby enhancing its efficacy.

In the pharmaceutical sector, 3-Chloro-4-fluoro-5-(fluoromethyl)toluene has been investigated for its potential in drug discovery, especially in the design of kinase inhibitors. A recent preprint on bioRxiv detailed its use in the synthesis of small-molecule inhibitors targeting tyrosine kinases, which are implicated in various cancers. The researchers utilized the compound's fluorinated motifs to optimize the inhibitors' binding affinity and selectivity, resulting in promising preclinical results. The study underscored the importance of such fluorinated intermediates in addressing challenges related to drug resistance and off-target effects.

Another notable application of this compound is in material science, where its derivatives have been explored for their optical and electronic properties. A 2024 paper in Advanced Materials reported the synthesis of fluorinated polymers incorporating 3-Chloro-4-fluoro-5-(fluoromethyl)toluene as a monomer. These polymers exhibited exceptional thermal stability and low dielectric constants, making them suitable for use in flexible electronics and high-performance coatings. The study highlighted the compound's role in advancing the development of materials with tailored properties for specialized applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Chloro-4-fluoro-5-(fluoromethyl)toluene. Recent advancements in catalytic fluorination techniques, as discussed in a 2023 review in Chemical Reviews, have addressed some of these issues by offering more efficient and environmentally friendly synthetic routes. These innovations are expected to facilitate broader adoption of this compound in industrial and research settings.

In conclusion, 3-Chloro-4-fluoro-5-(fluoromethyl)toluene (CAS: 1805653-45-5) represents a valuable building block in chemical and pharmaceutical research, with diverse applications ranging from agrochemicals to drug discovery and material science. Ongoing studies continue to uncover new possibilities for this compound, driven by its unique structural features and the growing demand for fluorinated intermediates. Future research is likely to focus on optimizing its synthetic accessibility and expanding its utility in emerging fields such as green chemistry and precision medicine.